Cas no 1262019-81-7 (3-(Bromomethyl)-4-cyanocinnamic acid)

• Product Name: 3-(Bromomethyl)-4-cyanocinnamic acid
• CAS No: 1262019-81-7
• MF: C₁₁H₈BrNO₂
• MW: 266.090722084045
• CID: 4949067
• Update Time: 2025-08-04

3-(Bromomethyl)-4-cyanocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-cyanocinnamic acid

• Inchi： 1S/C11H8BrNO2/c12-6-10-5-8(2-4-11(14)15)1-3-9(10)7-13/h1-5H,6H2,(H,14,15)/b4-2+
• InChI Key： GFCRDFKQRQTMAL-DUXPYHPUSA-N
• SMILES： BrCC1C(C#N)=CC=C(/C=C/C(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 305
• XLogP3: 2.2
• Topological Polar Surface Area: 61.1

Additional information on 3-(Bromomethyl)-4-cyanocinnamic acid

Introduction to 3-(Bromomethyl)-4-cyanocinnamic acid (CAS No. 1262019-81-7)

3-(Bromomethyl)-4-cyanocinnamic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research due to its versatile structural features. The compound, identified by the CAS number 1262019-81-7, is characterized by the presence of both a bromomethyl group and a cyano substituent on a cinnamic acid backbone. These functional groups make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the development of novel therapeutic agents.

The structural framework of 3-(Bromomethyl)-4-cyanocinnamic acid positions it as a key precursor in medicinal chemistry, enabling the construction of complex scaffolds through nucleophilic substitution reactions. The bromomethyl moiety, in particular, serves as a reactive handle for further functionalization, allowing chemists to introduce diverse pharmacophores. This reactivity has been leveraged in the synthesis of inhibitors, ligands, and other pharmacologically relevant compounds.

In recent years, there has been growing interest in exploring the potential of 3-(Bromomethyl)-4-cyanocinnamic acid in the development of targeted therapies. Its unique structural attributes make it an attractive candidate for designing molecules that interact with specific biological targets. For instance, researchers have investigated its utility in generating derivatives that exhibit antimicrobial and anti-inflammatory properties. The cyano group on the aromatic ring contributes to electron-withdrawing effects, which can modulate the binding affinity and selectivity of the resulting compounds.

One of the most compelling aspects of 3-(Bromomethyl)-4-cyanocinnamic acid is its role in facilitating cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations are fundamental in constructing biaryl and heteroaryl systems, which are prevalent in many active pharmaceutical ingredients (APIs). By serving as a precursor for these reactions, 3-(Bromomethyl)-4-cyanocinnamic acid enables the synthesis of structurally diverse libraries of compounds for high-throughput screening.

Recent advancements in synthetic methodologies have further enhanced the utility of 3-(Bromomethyl)-4-cyanocinnamic acid. For example, transition-metal-catalyzed reactions have been optimized to improve yields and reduce side products. These improvements have made it more feasible to incorporate this compound into large-scale synthetic routes, thereby accelerating drug discovery efforts. Additionally, green chemistry principles have been applied to develop more sustainable synthetic protocols, minimizing waste and reducing environmental impact.

The pharmaceutical industry has also recognized the potential of 3-(Bromomethyl)-4-cyanocinnamic acid in addressing unmet medical needs. Researchers are exploring its application in treating neurological disorders, cancer, and infectious diseases. The ability to modify its structure through various chemical transformations allows for tailoring properties such as solubility, bioavailability, and metabolic stability. This flexibility is crucial for developing effective drug candidates that can overcome biological barriers.

In academic research, 3-(Bromomethyl)-4-cyanocinnamic acid has been utilized as a model compound to study reaction mechanisms and develop new synthetic strategies. Its well-defined reactivity has provided insights into how functional groups influence chemical transformations at a molecular level. These studies not only advance fundamental chemical knowledge but also contribute to innovative approaches for drug development.

The demand for high-purity 3-(Bromomethyl)-4-cyanocinnamic acid has led to improvements in manufacturing processes and quality control measures. Manufacturers now employ advanced purification techniques to ensure consistency and reliability for researchers and pharmaceutical companies. This commitment to quality underscores the importance of this compound in modern chemical synthesis.

Looking ahead, the future prospects for 3-(Bromomethyl)-4-cyanocinnamic acid appear promising. As drug discovery continues to evolve, this compound is expected to play an increasingly significant role in generating novel therapeutic entities. Its versatility and reactivity make it a cornerstone in synthetic organic chemistry, particularly for constructing complex molecular architectures required by modern medicines.